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Comparison of Common Inorganic Cathode Materials

Material Type
Specific
Capacity
(mAh/g)

Average
Voltage (V)

Energy Density
(Wh/kg,
estimated)

Key Challenges

Ni-Rich NMC [1]

[2]

180 - 220 ~3.7 ~660 - 814 Structural degradation,

oxygen release at high
voltage [3] [4].

Lithium Cobalt
Oxide (LCO) [1]

140 - 180 ~3.8 ~532 - 684 High cost, limited thermal
stability, capacity fade

above 4.2V [1].

Lithium Iron
Phosphate (LFP)
[1] [2]

140 - 170 ~3.2 ~448 - 544 Lower energy density, but

excellent safety and cycle
life [1].

Lithium
Manganese Oxide
(LMO) [1]

100 - 120 ~4.0 ~400 - 480 Capacity fade due to
manganese dissolution [1].
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General Experimental Protocols for Cathode Evaluation

While a specific protocol for C₆O₆ is unavailable, the following outlines the standard methodology for

evaluating a new cathode material's electrochemical performance, which would be applicable [5] [1].
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What You Need to Know About Organic Cathodes

Although C₆O₆ is not confirmed, research into organic cathode materials is active. Here is some relevant

context:

Promising Material Classes: Researchers are exploring quinone-based, amide-based, and other

nitrogen-containing organic small molecules as cathodes, particularly for aqueous zinc-ion batteries
[5]. Their performance is highly dependent on the specific molecular structure.

General Advantages & Challenges: Organic materials are valued for their structural diversity,
potential environmental friendliness, and fast reaction kinetics. However, they often face significant

challenges with electrical conductivity and dissolution in the electrolyte, which can lead to rapid
capacity fade [5].

Suggestions for Further Research

To find the specific data you're looking for, I suggest the following steps:

Verify the Molecular Formula: Double-check the precise chemical formula and name of the material
"C₆O₆." It is possible that it may be known by a different systematic name or is a hypothetical

compound.
Search Specialized Databases: Use academic databases like SciFinder, Reaxys, or the IEEE

Xplore Digital Library. These platforms can conduct precise searches based on molecular structure.
Broaden the Search Scope: Consider searching for high-performance quinone-based or other

carbonyl-based organic cathodes, as C₆O₆ (if it is a carbonate or quinone) would fall into this
category.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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